Cas no 105534-76-7 (2,4-difluorobenzoyl Isothiocyanate)

• Product Name: 2,4-difluorobenzoyl Isothiocyanate
• CAS No: 105534-76-7
• MF: C₈H₃F₂NOS
• MW: 199.177327394485
• CID: 1155453
• PubChem ID: 13715284
• Update Time: 2025-05-24

2,4-difluorobenzoyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2,4-difluorobenzoyl Isothiocyanate
• Benzoyl isothiocyanate, 2,4-difluoro-
• ACMC-20m8el
• AGN-PC-00NOQL
• CTK0G5362
• AKOS000130151
• AG-C-47082
• Benzoyl isothiocyanate, 2,4-difluoro-; ACMC-20m8el; AGN-PC-00NOQL; CTK0G5362; AKOS000130151; AG-C-47082;
• EN300-736785
• 2,4-Difluorobenzoylisothiocyanate
• JTFDJASHPGESKU-UHFFFAOYSA-N
• DTXSID40547444
• 2,4-Difluoro-1-benzenecarbonyl isothiocyanate
• 105534-76-7
• SCHEMBL5824353

• Inchi： 1S/C8H3F2NOS/c9-5-1-2-6(7(10)3-5)8(12)11-4-13/h1-3H
• InChI Key： JTFDJASHPGESKU-UHFFFAOYSA-N
• SMILES： S=C=NC(C1C=CC(=CC=1F)F)=O

Computed Properties

• Exact Mass: 198.99034122g/mol
• Monoisotopic Mass: 198.99034122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4-difluorobenzoyl Isothiocyanate

Introduction to 2,4-difluorobenzoyl Isothiocyanate (CAS No. 105534-76-7) and Its Emerging Applications in Chemical Biology

2,4-difluorobenzoyl Isothiocyanate, identified by the chemical abstracts service number 105534-76-7, is a specialized organofluorine compound that has garnered significant attention in the field of chemical biology due to its versatile reactivity and structural properties. This compound belongs to the class of isothiocyanates, which are well-known for their role as key intermediates in the synthesis of various bioactive molecules. The presence of both fluorine substituents and an isothiocyanate functional group imparts unique characteristics that make it a valuable tool in medicinal chemistry and drug discovery.

The isothiocyanate group (-N=C=S) is highly reactive and capable of undergoing a variety of transformations that are useful in the synthesis of heterocyclic compounds, protease inhibitors, and other pharmacologically relevant molecules. In particular, the 2,4-difluorobenzoyl Isothiocyanate derivative has been explored for its potential in modulating biological pathways by serving as a precursor for the development of novel therapeutic agents. The fluorine atoms at the 2- and 4-positions enhance the lipophilicity and metabolic stability of the resulting compounds, making them more suitable for clinical applications.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2,4-difluorobenzoyl Isothiocyanate, which has facilitated its integration into various drug discovery pipelines. For instance, researchers have leveraged this compound to develop inhibitors targeting enzymes involved in inflammatory and oncogenic processes. The fluorinated aromatic ring serves as a scaffold that can be further modified to optimize binding affinity and selectivity against biological targets. This has led to the identification of several promising candidates that are currently undergoing preclinical evaluation.

One notable application of 2,4-difluorobenzoyl Isothiocyanate is in the synthesis of small-molecule probes that interact with specific protein targets. The reactivity of the isothiocyanate group allows for covalent labeling of proteins, which can be exploited for structural biology studies or as tools for identifying novel drug targets. Additionally, the difluorobenzoyl moiety has been shown to improve the pharmacokinetic properties of derivatives, including enhanced solubility and reduced clearance rates. These attributes are particularly valuable in designing next-generation therapeutics that require prolonged circulation times.

The role of isothiocyanates in modulating immune responses has also been a focus of recent research. Compounds derived from 2,4-difluorobenzoyl Isothiocyanate have demonstrated potential in modulating cytokine production and inhibiting inflammatory pathways. Such activities are relevant to conditions such as autoimmune diseases and chronic inflammation, where precise control over immune cell function is critical. By serving as a precursor for bioactive molecules, this compound contributes to the development of immunomodulatory therapies that aim to restore homeostasis without excessive immunosuppression.

In conclusion, 2,4-difluorobenzoyl Isothiocyanate (CAS No. 105534-76-7) represents a promising intermediate in chemical biology with applications spanning drug discovery, protein labeling, and immunomodulation. Its unique structural features—combining a fluorinated aromatic ring with an isothiocyanate functional group—make it a versatile building block for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic opportunities, this compound is poised to play an increasingly important role in addressing complex biological challenges.